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Compound of Interest

Compound Name:
5-(1,3-Benzoxazol-2-yl)-2-

chloroaniline

CAS No.: 313701-55-2

Cat. No.: B1269605

Get Quote

An authoritative guide for researchers, scientists, and drug development professionals on the

molecular characteristics, synthesis, and analytical methodologies of Nordazepam.

Introduction
This technical guide provides a comprehensive overview of Nordazepam, a significant

benzodiazepine derivative. While the initial query specified the molecular formula

C13H9ClN2O, the predominant and pharmacologically relevant compound closely associated

with the provided structural elements is Nordazepam, which possesses the molecular formula

C15H11ClN2O. This document will focus on Nordazepam, clarifying its chemical identity and

detailing its scientific profile.

Nordazepam, also known by synonyms such as desmethyldiazepam and nordiazepam, is a

primary active metabolite of several widely prescribed benzodiazepine drugs, including

diazepam, chlordiazepoxide, and clorazepate.[1][2] It is also marketed as a pharmaceutical

agent in its own right under various trade names.[1] As a 1,4-benzodiazepine, it exhibits

anxiolytic, anticonvulsant, sedative, and muscle relaxant properties.[1][3] This guide will delve
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into the molecular structure, physicochemical properties, synthesis pathways, pharmacological

actions, and analytical characterization of Nordazepam, offering valuable insights for

professionals in the fields of medicinal chemistry, pharmacology, and analytical science.

Part 1: Molecular Structure and Physicochemical
Properties
IUPAC Name and Structural Elucidation
The precise chemical name for Nordazepam according to the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature is 7-chloro-5-phenyl-1,3-dihydro-2H-1,4-

benzodiazepin-2-one.[1][4]

The molecular structure of Nordazepam consists of a benzene ring fused to a seven-

membered diazepine ring. A chlorine atom is substituted at the 7-position of the

benzodiazepine core, and a phenyl group is attached at the 5-position. The nitrogen atom at

position 1 is unsubstituted, which distinguishes it from its parent compound, diazepam (which is

methylated at this position).[1]

Physicochemical Data
A summary of the key physicochemical properties of Nordazepam is presented in the table

below. This data is essential for its handling, formulation, and analytical characterization.
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Property Value Reference(s)

Molecular Formula C15H11ClN2O [1][4]

Molecular Weight 270.71 g/mol [4]

CAS Number 1088-11-5 [4]

Appearance
Off-white solid or white to light

tan powder
[5]

Melting Point 208-210 °C [5][6]

Boiling Point 453.1 ± 45.0 °C (Predicted) [6]

Solubility Soluble in DMSO (>10 mg/mL) [5][6]

pKa
3.5, 12.0 (in 5% MeOH in H2O

at 20°C)
[6]

LogP 2.930 [5]

Spectroscopic Data
The structural identity of Nordazepam is unequivocally confirmed through various

spectroscopic techniques. Key spectral data are summarized below:

¹³C NMR Spectroscopy: Data available from J. Schmitt, Establissements Clin-Byla, Paris,

France.[4]

Mass Spectrometry (GC-MS): NIST Mass Spectrometry Data Center provides extensive

data.[4]

Infrared (IR) Spectroscopy: FTIR spectra are available, with techniques such as KBr pellet

preparation being utilized.[4]

Raman Spectroscopy: FT-Raman spectral data has been documented.[4]

Part 2: Synthesis of Nordazepam
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The synthesis of Nordazepam can be achieved through several routes. A common method

involves the cyclization of a substituted 2-aminobenzophenone derivative.

General Synthesis Pathway
A representative synthesis of Nordazepam starts from (2-benzoyl-4-chlorophenyl-

carbamoylmethyl)carbamic acid benzyl ester. This precursor undergoes deprotection and

cyclization to yield the final product.[3]

2-Benzoyl-4-chlorophenyl-carbamoylmethyl)carbamic acid benzyl ester 5-Chloro-2-glycylaminobenzophenoneHBr in Acetic Acid Nordazepam
(7-chloro-5-phenyl-3H-1,4-benzodiazepin-2(1H)-one)

Base (e.g., NaOH)

Click to download full resolution via product page

Caption: General synthesis workflow for Nordazepam.

Detailed Experimental Protocol
The following is a detailed protocol for the synthesis of Nordazepam, adapted from established

literature.[3][5]

Step 1: Deprotection of the Starting Material

Dissolve 3.1 g of (2-benzoyl-4-chlorophenyl-carbamoylmethyl)carbamic acid benzyl ester in

30 cc of 20% hydrobromic acid in glacial acetic acid.[5]

Stir the solution for 45 minutes at room temperature.[5]

Add 175 cc of anhydrous ether to precipitate a gummy solid.[5]

After several minutes, decant the ether solution. The resulting intermediate, 5-chloro-2-

glycylaminobenzophenone, is used in the next step without isolation.[3]

Step 2: Cyclization to Nordazepam

To the residue from the previous step, add approximately 155 cc of ether and chill the

mixture in an ice bath.[5]
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Add 10% sodium hydroxide solution until the mixture is alkaline.[5]

Separate the ether layer, wash it twice with water, and dry it over anhydrous sodium sulfate.

[3]

Filter the solution and concentrate it to dryness in vacuo.[3]

Crystallize the residue from benzene to yield 7-chloro-5-phenyl-3H-1,4-benzodiazepin-2(1H)-

one (Nordazepam).[3]

A microwave-assisted synthesis for a Nordazepam analogue has also been developed, offering

a more rapid and efficient alternative. This one-pot method involves the condensation of 2-

Amino-5-chloro-2'-fluorobenzophenone with glycine ethyl ester hydrochloride in the presence of

pyridine and ethanol, followed by microwave irradiation.[7]

Part 3: Pharmacological Profile
Mechanism of Action
Nordazepam, like other benzodiazepines, exerts its pharmacological effects by modulating the

gamma-aminobutyric acid (GABA) system, the primary inhibitory neurotransmitter system in the

central nervous system.[2] It acts as a partial agonist at the GABAA receptor.[1]

The mechanism of action involves the following steps:

Nordazepam binds to a specific allosteric site on the GABAA receptor, which is distinct from

the GABA binding site.[8]

This binding enhances the affinity of GABA for its receptor.[8]

The increased GABA binding leads to a higher frequency of chloride ion channel opening.[2]

[8]

The influx of chloride ions hyperpolarizes the neuron, making it less excitable and resulting in

the observed anxiolytic, sedative, and anticonvulsant effects.[2]
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Caption: Simplified signaling pathway of Nordazepam's mechanism of action.

Pharmacokinetics and Metabolism
Nordazepam is characterized by a long elimination half-life, ranging from 36 to 200 hours.[1][2]

This prolonged duration of action is attributed to its high lipid solubility, which facilitates its

distribution throughout the body, and its slow metabolism.[2]

The metabolism of Nordazepam primarily occurs in the liver via cytochrome P450 enzymes. It

is hydroxylated to form oxazepam, which is another active metabolite.[2] Oxazepam is

subsequently conjugated with glucuronic acid and excreted in the urine.[2] Due to its long half-
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life, Nordazepam can accumulate in the body with repeated dosing, which may lead to

prolonged effects and an increased risk of side effects.[2]

Part 4: Analytical Characterization
Accurate and reliable analytical methods are crucial for the quantification of Nordazepam in

various matrices, including pharmaceutical formulations and biological samples.

High-Performance Liquid Chromatography (HPLC)
A reversed-phase HPLC method has been developed for the analysis of Nordazepam.[9]

Instrumentation: An HPLC system equipped with a UV detector.[10]

Column: A C18 reversed-phase column is typically used.[11]

Mobile Phase: An isocratic mobile phase consisting of a mixture of phosphate buffer (pH 7.0)

and methanol (50:50, v/v) has been reported.[11]

Detection: UV detection at 214 nm is suitable for quantification.[11]

Linearity: The method has shown linearity in the concentration range of 1–500 ng/mL.[11]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a highly sensitive and specific technique for the analysis of Nordazepam.[12][13]

Sample Preparation: Solid-phase extraction is often employed for sample clean-up and

concentration. Urine samples may require enzymatic hydrolysis prior to extraction.[12]

Derivatization: Derivatization with reagents like N-methyl-N-(tert-

butyldimethylsilyl)trifluoroacetamide (MTBSTFA) can be used to improve chromatographic

properties.[12] However, it should be noted that derivatization of related compounds can

sometimes lead to the erroneous identification of Nordazepam.[14]

Ionization: Negative ion chemical ionization (NICI) can significantly improve sensitivity

compared to electron impact (EI) ionization.[15]
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Detection: Selected ion monitoring (SIM) or multiple reaction monitoring (MRM) can be used

for enhanced selectivity and sensitivity.[13]

Conclusion
Nordazepam is a pharmacologically important 1,4-benzodiazepine with a well-defined

molecular structure and a mechanism of action centered on the potentiation of GABAergic

neurotransmission. Its synthesis is achievable through established chemical routes, and robust

analytical methods are available for its characterization and quantification. This technical guide

provides a foundational resource for professionals engaged in the research and development

of benzodiazepines and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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